2-(3-Oxo-2H-pyrido[3,2-b][1,4]oxazin-4(3H)-yl)acetic acid
Overview
Description
The compound “2-(3-Oxo-2H-pyrido[3,2-b][1,4]oxazin-4(3H)-yl)acetic acid” is a heterocyclic compound . Its molecular formula is C7H6N2O2 .
Molecular Structure Analysis
The molecular weight of the compound is 150.1347 . The IUPAC Standard InChI is InChI=1S/C7H6N2O2/c10-6-4-11-5-2-1-3-8-7 (5)9-6/h1-3H,4H2, (H,8,9,10) .Physical And Chemical Properties Analysis
The compound is a yellow powder with a melting point of 204-206 °C (lit.) . The SMILES string representation of the compound is O=C1COc2cccnc2N1 .Scientific Research Applications
Pharmaceutical Research
This compound has been utilized in the synthesis of quinazolinbenzoxazine derivatives . These derivatives are of interest due to their potential pharmacological activities, including antitumor properties. The structural framework of the compound allows for the exploration of the structure-activity relationship (SAR) in medicinal chemistry, particularly in the development of inhibitors targeting proteins like PARP7 , which play a role in nucleic acid sensing and immune regulation.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of the compound 2-(3-Oxo-2H-pyrido[3,2-b][1,4]oxazin-4(3H)-yl)acetic acid is PARP7 . PARP7, also known as Poly(ADP-ribose) polymerase 7, has emerged as a promising anti-tumor target due to its crucial roles in nucleic acid sensing and immune regulation .
Mode of Action
The compound interacts with its target, PARP7, by inhibiting its activity .
Biochemical Pathways
The inhibition of PARP7 by the compound affects the nucleic acid sensing and immune regulation pathways . The downstream effects of these pathways are crucial for the survival and proliferation of cancer cells. Therefore, the compound’s action on PARP7 can potentially disrupt these processes, leading to anti-tumor effects .
Pharmacokinetics
It is reported to be orally bioavailable , suggesting that it can be absorbed through the gastrointestinal tract and distributed throughout the body.
Result of Action
The result of the compound’s action is the inhibition of PARP7, which disrupts the nucleic acid sensing and immune regulation pathways . This disruption can potentially lead to anti-tumor effects .
properties
IUPAC Name |
2-(3-oxopyrido[3,2-b][1,4]oxazin-4-yl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O4/c12-7-5-15-6-2-1-3-10-9(6)11(7)4-8(13)14/h1-3H,4-5H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMIBNAOWFBFGRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=C(O1)C=CC=N2)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00651475 | |
Record name | (3-Oxo-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00651475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1018293-21-4 | |
Record name | (3-Oxo-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00651475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.